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Compound of Interest

Compound Name: 2-Chloro-6-fluorocinnamic acid
CAS No.: 206986-82-5
Cat. No.: B3115095
Get Quote
. J

Technical Sourcing Guide: 2-Chloro-6-
fluorocinnamic Acid

CAS: 392-22-3 | Formula: CoHeCIFO2 | MW: 200.59 g/mol [1]

Executive Summary

2-Chloro-6-fluorocinnamic acid is a high-value, disubstituted phenylpropenoid intermediate
used primarily in the synthesis of heterocyclic pharmacophores (e.g., indoles, quinolines) and
as a metabolic probe in medicinal chemistry.[1] Its specific halogenation pattern—combining
the steric bulk of chlorine at the ortho position with the metabolic blocking capability of fluorine
at the 6-position—makes it a critical tool for modulating the lipophilicity and metabolic stability
of drug candidates.[2]

This guide provides a technical roadmap for sourcing, validating, and handling this compound,
distinguishing between catalog-grade reagents for discovery and bulk-grade materials for
process development.
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Chemical Profile & Critical Quality Attributes (CQAS)

Before engaging suppliers, researchers must establish a "Golden Standard" specification to
filter out low-quality batches often derived from incomplete Knoevenagel condensations.[1][2]

Attribute Specification Technical Note

Most commercial samples are

CAS Number 392-22-3 (Generic)206986-82- predominantly trans (

5 (Specific trans-isomer)
-isomer).[1]

) Dark yellow/brown indicates
Off-white to pale yellow o )
Appearance oxidation or residual aldehyde.
powder 2]

Significantly lower than 2-ClI
Melting Point 165 - 169 °C analog (209°C) and 2-F analog
(178°C).[1]

) Major impurity: 2-Chloro-6-
Purity (HPLC) > 98.0% (a/a)
fluorobenzaldehyde.[1]

) Poor solubility in water;
B Soluble in DMSO, Methanol, _ _
Solubility requires basic pH for aqueous

EtOAC . .
dissolution.[1][2]
Vinyl doublet
1H-NMR Identity Confirms trans geometry.[2]
Hz

Structural Classification

The compound belongs to the class of ortho,ortho-disubstituted cinnamic acids, where the
steric crowding forces the side chain out of planarity, influencing both reactivity and binding
affinity.[1][2]
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Cinnamic Acid Derivatives

Halogenated Cinnamates

2,6-Disubstituted (Steric Block)

2-Chloro-6-fluorocinnamic acid
(CAS 392-22-3)

Click to download full resolution via product page

Figure 1: Structural classification highlighting the steric and electronic uniqueness of the 2,6-
disubstitution pattern.

Commercial Supplier Landscape

The market for 2-Chloro-6-fluorocinnamic acid is divided into Catalog Suppliers (for gram-
scale R&D) and Process/Bulk Suppliers (for kg-scale GMP/non-GMP intermediates).[1]

Tier 1: Catalog Suppliers (High Trust, Fast Lead Time)

These suppliers typically hold stock in the US/EU and provide comprehensive Certificates of
Analysis (CoA).[2]

o Thermo Fisher Scientific (Alfa Aesar / Avocado Research):
o Product: 2-Chloro-6-fluorocinnamic acid, predominantly trans.[1][3][4]
o Catalog No: LO7468.

o Pack Sizes: 1g, 5g, 259.[1][2]
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o Reliability: High.[2] Standardized QC protocols ensure consistent melting point ranges.[2]

e BOC Sciences:
o Product: Trans-2-Chloro-6-fluorocinnamic acid.[1][3][4]
o CAS Ref: 206986-82-5.[1]

o Focus: Strong in fluorinated building blocks; offers custom synthesis if stock is depleted.[2]

Tier 2: Specialized & Bulk Suppliers

Best for scale-up (>100g) or when specific impurity profiling is required.[2]
» Dalton Pharma Services:

o Capability: North American cGMP provider.[2] Good for projects requiring regulatory
documentation.[2]

o Catalog: Lists CAS 206986-82-5.[1]
e lvy Fine Chemicals:
o Focus: Fine chemical manufacturer with a broad portfolio of fluorinated aromatics.[2]
o CAS Ref: 392-22-3.[1][3][2][5][6][7]
e Apollo Scientific:
o Location: UK-based.[2][4]

o Note: Often stocks the 2-chloro analog; verify specific inventory for the 2-chloro-6-fluoro
variant.

Synthetic Context & Impurity Profiling

Understanding the synthesis is crucial for troubleshooting low-purity batches.[2] The dominant
industrial route is the Knoevenagel Condensation.[2]
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Synthetic Route Analysis

The reaction involves the condensation of 2-chloro-6-fluorobenzaldehyde with malonic acid in
the presence of a base (pyridine/piperidine).[1]

2-Chloro-6-fluorocinnamic acid

(Trans-isomer)

[Z-ChIoro-6-fluorobenza|dehyde

(CAS 387-45-1)
Knoevenagel Condensation Incomplete Rxn Impurity A:
(Pyridine/Piperidine, Heat) Unreacted Aldehyde
Isomerization
Malonic Acid

Impurity B:
Cis-isomer

Click to download full resolution via product page

Figure 2: Synthetic pathway illustrating the origin of common impurities (Aldehyde and Cis-
isomer).[1]

Implications for Sourcing:

e Aldehyde Contamination: If the material smells strongly of almonds or has a lower melting
point (<160°C), it likely contains unreacted 2-chloro-6-fluorobenzaldehyde.[1] This can
interfere with subsequent metal-catalyzed couplings.[1][2]

o Decarboxylation: Excessive heat during synthesis can lead to the formation of 2-chloro-6-
fluorostyrene (rare in solid samples due to volatility).[1]

Quality Control & Validation Protocol

Do not rely solely on the supplier's CoA. Implement this internal validation workflow upon
receipt.

Validation Workflow
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Figure 3: Step-by-step quality control decision tree for incoming raw material.

Analytical Parameters
e 1H-NMR (300/400 MHz, DMSO-d6):

o Look for the carboxylic acid proton (broad singlet, ~12-13 ppm).[1][2]
o Critical: Two doublets for the alkene protons.[2] The trans coupling constant (

) should be 15.5 — 16.5 Hz.[2] A smaller coupling (~10-12 Hz) indicates the cis isomer.[1]
[2]
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e HPLC Method:
o Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).[1][2]
o Mobile Phase: Acetonitrile/Water (0.1% TFA) gradient.[2]
o Detection: UV at 254 nm (aromatic absorption) and 210 nm (carbonyl).[2]

Handling & Safety

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[2]

o Storage: Store in a cool, dry place. Keep container tightly closed to prevent moisture
absorption, which can catalyze decarboxylation over long periods.[2]

o PPE: Standard laboratory PPE (gloves, goggles, lab coat) is sufficient.[2] Use a fume hood
when handling large quantities of powder to avoid inhalation.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Commercially available 2-Chloro-6-fluorocinnamic acid
suppliers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3115095/docs#commercially-available-2-chloro-6-

fluorocinnamic-acid-suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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